molecular formula C11H8ClN3O B8588348 2-(4-Chloro-6-(pyridin-2-yl)pyrimidin-5-yl)acetaldehyde

2-(4-Chloro-6-(pyridin-2-yl)pyrimidin-5-yl)acetaldehyde

Cat. No.: B8588348
M. Wt: 233.65 g/mol
InChI Key: RANAEERVKMJLMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Chloro-6-(pyridin-2-yl)pyrimidin-5-yl)acetaldehyde is a useful research compound. Its molecular formula is C11H8ClN3O and its molecular weight is 233.65 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H8ClN3O

Molecular Weight

233.65 g/mol

IUPAC Name

2-(4-chloro-6-pyridin-2-ylpyrimidin-5-yl)acetaldehyde

InChI

InChI=1S/C11H8ClN3O/c12-11-8(4-6-16)10(14-7-15-11)9-3-1-2-5-13-9/h1-3,5-7H,4H2

InChI Key

RANAEERVKMJLMV-UHFFFAOYSA-N

Canonical SMILES

C1=CC=NC(=C1)C2=C(C(=NC=N2)Cl)CC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 5-allyl-4-chloro-6-(pyridin-2-yl)pyrimidine (1 g) in dry dioxane (10 mL), N-methyl morpholine N-oxide (0.75 g) and osmium tetroxide (0.35 mL, 25% solution in water) were added. The reaction mixture was stirred at room temperature for 2 hours before being quenched by solid sodium bisulphate. The reaction mixture was filtered through celite bed and the celite bed was washed with dioxane (5 mL). The combined filtrate was taken into a 100 mL three necked round bottom flask and sodium metaperiodate (2.3 g, in 5 mL water) was added. The reaction mixture was stirred at room temperature for 3 hours and then diluted with water (30 mL). Aqueous layer was extracted with dichloromethane (2×25 mL). The combined organic layer was washed with brine (50 mL) and dried over anhydrous Na2SO4. Evaporation of solvents under reduced pressure gave crude 2-(4-chloro-6-(pyridin-2-yl)pyrimidin-5-yl)acetaldehyde (0.7 g) which was used as was. 1H NMR (DMSO-d6): δ 4.12 (s, 2H), 7.53-7.55 (m, 1H), 7.88-8.01 (m, 2H), 8.66-8.69 (d, 1H), 8.97 (s, 1H), 9.79 (s, 1H).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0.75 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.35 mL
Type
catalyst
Reaction Step One

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